5-Bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl chloride

• IUPAC Name: 5-bromo-2-methoxy-4-methyl-3-nitrobenzenesulfonyl chloride
• InChI: InChI=1S/C8H7BrClNO5S/c1-4-5(9)3-6(17(10,14)15)8(16-2)7(4)11(12)13/h3H,1-2H3
• InChI Key: WFJCKOGQDIFABT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C(=C1[N+](=O)[O-])OC)S(=O)(=O)Cl)Br
• Molecular Formula: C8H7BrClNO5S
• Molecular Weight: 344.57 g/mol
• CAS No.: 1803570-11-7

Description

5-Bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C8H7BrClNO5S and its molecular weight is 344.56. The purity is usually 95%.
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Scientific Research Applications

Modification of Amino Acids and Protein Reactivity

Horton and Tucker (1970) discussed the preparation of water-soluble reagents that selectively modify tryptophan and cysteine in amino acids and proteins. These reagents, derived from similar chemical structures, show potential in protein studies and biochemical applications (Horton & Tucker, 1970).

Enzyme Inhibition for Alzheimer’s Disease

Abbasi et al. (2018) synthesized a series of sulfonamides demonstrating acetylcholinesterase inhibitory activity, suggesting potential therapeutic applications for Alzheimer’s disease. This research underscores the importance of chemical modifications in developing new therapeutic agents (Abbasi et al., 2018).

Sensor Development for Heavy Metal Detection

Sheikh et al. (2016) explored the synthesis of bis-sulfonamides for use as heavy metal sensors. Their work demonstrates the application of sulfonyl chloride derivatives in environmental monitoring and pollution control (Sheikh et al., 2016).

Antioxidant Activity from Marine Algae

Li et al. (2011) isolated and identified bromophenol derivatives from the red alga Rhodomela confervoides, exhibiting potent antioxidant activities. These findings suggest the potential use of similar compounds in food preservation and health-care products to prevent oxidative damage (Li et al., 2011).

Mechanism of Action

The mechanism of action would depend on the specific reaction that “5-Bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl chloride” is involved in. For instance, in an electrophilic aromatic substitution reaction, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. This is then followed by the removal of a proton, yielding a substituted benzene ring.